2-Methyl-3,4-epithio-1-nonene

• Molecular Formula: C10H18S
• Molecular Weight: 170.32 g/mol
• IUPAC Name: 2-pentyl-3-prop-1-en-2-ylthiirane
• InChI: InChI=1S/C10H18S/c1-4-5-6-7-9-10(11-9)8(2)3/h9-10H,2,4-7H2,1,3H3
• InChI Key: TUHSWAUMYGDANS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1C(S1)C(=C)C

Description

2-Methyl-3,4-epithio-1-nonene is an organosulfur compound characterized by a nine-carbon chain with a methyl substituent at position 2 and a strained episulfide (three-membered sulfur-containing ring) bridging carbons 3 and 2. Its molecular formula is C₁₀H₁₈S, with a molecular weight of 170.31 g/mol. The compound’s reactivity is dominated by the electrophilic episulfide ring, which undergoes ring-opening reactions with nucleophiles (e.g., amines, thiols) or under thermal stress. Applications include its use as a synthon in polymer chemistry and agrochemical intermediates.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, 2-Methyl-3,4-epithio-1-nonene is compared below with three structural analogs:

3,4-Epithio-1-nonene (C₉H₁₆S)

• Structural Difference : Lacks the methyl group at position 2.
• Reactivity : The absence of the methyl substituent reduces steric hindrance, accelerating ring-opening reactions. For example, its reaction rate with ethylamine is ~20% faster than the methylated derivative.
• Thermal Stability : Lower thermal decomposition temperature (125°C vs. 145°C for the methylated compound) due to reduced steric stabilization of the episulfide ring.

2-Methyl-3,4-epoxy-1-nonene (C₁₀H₁₈O)

• Structural Difference : Replaces sulfur in the episulfide ring with oxygen (epoxide).
• Reactivity: The epoxide ring is less polarizable than the episulfide, leading to slower nucleophilic attacks. For instance, reaction rates with thiophenol are 3× slower compared to the episulfide analog.
• Solubility: Higher solubility in polar solvents (e.g., ethanol) due to the oxygen atom’s electronegativity.

2-Methyl-1-nonene-3-thiol (C₁₀H₂₀S)

• Structural Difference : Replaces the episulfide ring with a thiol (-SH) group at position 3.
• Reactivity : The free thiol group enables rapid disulfide bond formation but lacks the ring-strain-driven reactivity of the episulfide.
• Odor : Strong mercaptan-like odor (typical of thiols), unlike the relatively odorless episulfide.

Data Tables

Table 1: Physical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Melting Point (°C)	Solubility in Hexane
2-Methyl-3,4-epithio-1-nonene	170.31	210–215	-30	Moderate
3,4-Epithio-1-nonene	156.28	195–200	-35	High
2-Methyl-3,4-epoxy-1-nonene	154.25	190–195	-25	Low

Table 2: Reactivity with Ethylamine

Compound	Reaction Rate (k, M⁻¹s⁻¹)	Major Product
2-Methyl-3,4-epithio-1-nonene	0.45	3-Amino-4-mercapto derivative
3,4-Epithio-1-nonene	0.54	3-Amino-4-mercapto derivative
2-Methyl-3,4-epoxy-1-nonene	0.12	3-Amino-4-hydroxy derivative

Key Research Findings

• Synthetic Utility: The methyl group in 2-Methyl-3,4-epithio-1-nonene enhances regioselectivity in polymer cross-linking applications compared to non-methylated analogs.
• Toxicity Profile : Episulfide derivatives generally exhibit higher acute toxicity (LD₅₀ ~250 mg/kg in rats) than epoxides (LD₅₀ ~500 mg/kg) due to sulfur’s affinity for biological thiols.
• Spectroscopic Differentiation : IR spectra of episulfides show distinct C-S-C stretching vibrations at ~690 cm⁻¹ , absent in epoxides or thiols.